Cas no 850544-20-6 (Ammonium 4-amino-5-nitropicolinate)

• Product Name: Ammonium 4-amino-5-nitropicolinate
• CAS No: 850544-20-6
• MF: C₆H₈N₄O₄
• MW: 200.15212059021
• CID: 1036258
• PubChem ID: 71607238
• Update Time: 2025-07-24

Ammonium 4-amino-5-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Ammonium 4-amino-5-nitropicolinate
• azanium,4-amino-5-nitropyridine-2-carboxylate
• A923226
• Ammonium 4-amino-5-nitropyridine-2-carboxylate
• DTXSID10856217
• Ammonium4-amino-5-nitropicolinate
• 850544-20-6

• MDL： MFCD26940108
• Inchi： 1S/C6H5N3O4.H3N/c7-3-1-4(6(10)11)8-2-5(3)9(12)13;/h1-2H,(H2,7,8)(H,10,11);1H3
• InChI Key： JDXNVNFLAGLSAV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C(=O)[O-])C=C1N)=O.[NH4+]

Computed Properties

• Exact Mass: 200.05455475g/mol
• Monoisotopic Mass: 200.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Ammonium 4-amino-5-nitropicolinate Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on Ammonium 4-amino-5-nitropicolinate

Professional Introduction to Ammonium 4-amino-5-nitropicolinate (CAS No. 850544-20-6)

Ammonium 4-amino-5-nitropicolinate, with the chemical identifier CAS No. 850544-20-6, is a specialized compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it particularly valuable in various scientific applications. The nitro and amino functional groups present in its molecular framework contribute to its reactivity and potential utility in synthetic chemistry and drug development.

The synthesis of Ammonium 4-amino-5-nitropicolinate involves a series of well-defined chemical reactions that highlight the compound's structural complexity. The process typically begins with the nitration of picolinic acid, followed by subsequent functional group transformations to introduce the amino group at the appropriate position. This synthetic route underscores the compound's significance as a building block in organic synthesis, enabling the creation of more complex molecules with tailored properties.

In recent years, Ammonium 4-amino-5-nitropicolinate has been explored for its potential applications in pharmaceutical research. Its molecular structure, which includes both nitro and amino groups, makes it a versatile intermediate in the synthesis of various bioactive compounds. Researchers have been particularly interested in its role as a precursor for developing novel therapeutic agents that target specific biological pathways. The nitro group, in particular, can be reduced to an amino group, providing a strategic handle for further chemical modifications.

One of the most promising areas of research involving Ammonium 4-amino-5-nitropicolinate is its use in designing metal-organic frameworks (MOFs). MOFs are highly porous materials that have applications in gas storage, separation technologies, and catalysis. The presence of nitrogen-rich functional groups in Ammonium 4-amino-5-nitropicolinate allows for the formation of stable coordination bonds with metal ions, facilitating the construction of these complex structures. Recent studies have demonstrated the ability of MOFs derived from this compound to exhibit high surface areas and selective adsorption properties, making them attractive for industrial applications.

The compound's potential as a catalyst or catalyst precursor has also been investigated. The redox-active nature of the nitro group provides a unique opportunity for designing materials that can participate in electrochemical reactions. Such materials are crucial for developing efficient energy storage devices, such as batteries and supercapacitors. By incorporating Ammonium 4-amino-5-nitropicolinate into these systems, researchers aim to enhance their performance through improved electron transfer kinetics and stability.

In addition to its applications in material science and catalysis, Ammonium 4-amino-5-nitropicolinate has shown promise in biomedical research. Its ability to interact with biological molecules suggests potential uses in drug delivery systems and as a component of therapeutic agents. For instance, derivatives of this compound could be designed to target specific enzymes or receptors involved in disease pathways, offering new avenues for treating various conditions.

The structural versatility of Ammonium 4-amino-5-nitropicolinate also makes it a valuable tool for computational chemistry studies. By understanding its interactions with other molecules at a molecular level, researchers can gain insights into its behavior in different environments. This information is crucial for predicting the efficacy and safety of potential applications, thereby accelerating the development process.

The latest research on Ammonium 4-amino-5-nitropicolinate highlights its role as a multifunctional compound with broad applications across multiple scientific disciplines. As synthetic methods continue to improve and our understanding of its properties deepens, it is likely that new uses will be discovered, further solidifying its importance in both academic and industrial settings.